Cas no 175351-40-3 (Cyanic acid 2-pyridinyl ester)

Cyanic acid 2-pyridinyl ester structure
Cyanic acid 2-pyridinyl ester structure
Product Name:Cyanic acid 2-pyridinyl ester
CAS No:175351-40-3
MF:C6H4N2O
MW:120.10876083374
CID:112006
PubChem ID:10176132
Update Time:2025-04-18

Cyanic acid 2-pyridinyl ester Chemical and Physical Properties

Names and Identifiers

    • Cyanic acid 2-pyridinyl ester
    • pyridin-2-yl cyanate
    • 2-pyridyl cyanate
    • Cyanic acid, 2-pyridinyl ester (9CI)
    • DTXSID70436377
    • SCHEMBL1252937
    • 175351-40-3
    • FOLRTQRVCWGTSR-UHFFFAOYSA-N
    • Inchi: 1S/C6H4N2O/c7-5-9-6-3-1-2-4-8-6/h1-4H
    • InChI Key: FOLRTQRVCWGTSR-UHFFFAOYSA-N
    • SMILES: O(C#N)C1C=CC=CN=1

Computed Properties

  • Exact Mass: 120.03200
  • Monoisotopic Mass: 120.032362755g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 45.9Ų

Experimental Properties

  • PSA: 45.91000
  • LogP: 0.94148

Cyanic acid 2-pyridinyl ester Production Method

Cyanic acid 2-pyridinyl ester Related Literature

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